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Compound of Interest

Compound Name: 4-tert-Octylphenol-3,5-d2

Cat. No.: B584496 Get Quote

An In-depth Technical Guide on the Physical Characteristics of 4-tert-Octylphenol-3,5-d2

This technical guide provides a comprehensive overview of the core physical characteristics of

4-tert-Octylphenol-3,5-d2, a deuterated analog of 4-tert-Octylphenol. This document is

intended for researchers, scientists, and professionals in drug development and environmental

analysis who utilize isotopically labeled compounds. The information compiled herein includes

quantitative physical data, general experimental protocols for characterization, and a logical

diagram illustrating the structure-property relationships.

Quantitative Physical and Chemical Data
The physical properties of 4-tert-Octylphenol-3,5-d2 are summarized in the table below. It is

important to note that some data, such as melting and boiling points, are often reported for the

non-deuterated parent compound, 4-tert-Octylphenol (CAS 140-66-9), and are provided here

as a close reference.
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Property Value

Chemical Formula C₁₄H₂₀D₂O[1][2]

Molecular Weight 208.34 g/mol [2][3]

CAS Number 1173021-20-9[2][3][4][5]

Appearance

Typically supplied as a colorless solution in

acetone.[1] The non-deuterated form is a white

solid.[6][7]

Purity ≥98%[1]

Isotopic Enrichment ≥98 atom % D[5]

Melting Point
79-85 °C (for non-deuterated 4-tert-Octylphenol)

[6][7][8]

Boiling Point
279-283 °C (for non-deuterated 4-tert-

Octylphenol)[6][8]

Solubility

Soluble in alcohol, xylenes, and acetone.[7]

Water solubility: 19 mg/L at 22°C (for non-

deuterated 4-tert-Octylphenol).[8]

Storage Temperature
-20°C for solutions[3] or room temperature for

the neat compound.[5]

Experimental Protocols for Physical
Characterization
Detailed experimental procedures for determining the physical characteristics of 4-tert-
Octylphenol-3,5-d2 are crucial for its application as an analytical standard. The following are

generalized protocols for key physical property measurements.

Determination of Melting Point
The melting point of a solid compound is a critical indicator of its purity.

Methodology: Capillary Melting Point Determination
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Sample Preparation: A small amount of the crystalline solid 4-tert-Octylphenol-3,5-d2 is

finely powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated digital melting point apparatus is used. The capillary tube containing

the sample is placed in the heating block of the apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which the last solid particle liquefies (clear point) are recorded. This range is

reported as the melting point. For a pure substance, this range is typically narrow.

Determination of Boiling Point
The boiling point provides information about the volatility of a substance.

Methodology: Distillation Method

Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a distillation

flask, a condenser, a thermometer placed appropriately to measure the vapor temperature,

and a receiving flask.

Procedure: A sample of 4-tert-Octylphenol-3,5-d2 is placed in the distillation flask with a

few boiling chips to ensure smooth boiling. The flask is heated gently.

Measurement: The temperature is recorded when the liquid is boiling, and a stable ring of

condensate is observed on the thermometer bulb. This temperature, at a given atmospheric

pressure, is the boiling point. The pressure should be recorded as the boiling point is

pressure-dependent.

Determination of Solubility
Solubility data is essential for preparing solutions and for understanding the compound's

behavior in different matrices.

Methodology: Equilibrium Solubility Method
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Sample Preparation: An excess amount of solid 4-tert-Octylphenol-3,5-d2 is added to a

known volume of the solvent of interest (e.g., water, ethanol, acetone) in a sealed container.

Equilibration: The mixture is agitated (e.g., shaken or stirred) at a constant temperature for a

prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

Separation and Analysis: The saturated solution is filtered to remove any undissolved solid. A

known volume of the clear filtrate is then taken, and the solvent is evaporated to determine

the mass of the dissolved solute. Alternatively, the concentration of the compound in the

filtrate can be determined using a suitable analytical technique such as High-Performance

Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Calculation: The solubility is then expressed as mass of solute per volume of solvent (e.g.,

mg/L) or as a percentage.

Visualization of Structure-Property Relationships
The physical characteristics of 4-tert-Octylphenol-3,5-d2 are a direct consequence of its

molecular structure. The following diagram illustrates these relationships.
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Figure 1. Relationship between the Molecular Structure and Physical Properties of 4-tert-Octylphenol-3,5-d2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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